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Introduction

Cetoleic acid (C22:1n-11) is a long-chain monounsaturated fatty acid found in high
concentrations in certain marine oils, such as those from herring, capelin, and sand eel.
Emerging research indicates that cetoleic acid possesses unique metabolic properties,
including the ability to modulate the synthesis of health-promoting omega-3 fatty acids like
eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA). The use of radiolabeled
cetoleic acid provides a powerful tool to trace its metabolic fate, quantify its uptake and
distribution in tissues, and elucidate its mechanism of action in various physiological and
pathological processes, including cancer and metabolic diseases.

These application notes provide an overview of the potential uses of radiolabeled cetoleic acid
in metabolic research and detailed protocols for its synthesis and application in in vitro and in
vivo studies.

Metabolic Pathways of Cetoleic Acid

Once taken up by cells, cetoleic acid can undergo several metabolic transformations. The
primary fate of cetoleic acid is chain shortening through peroxisomal [3-oxidation, leading to
the formation of shorter-chain fatty acids, with oleic acid (C18:1n-9) being a major product.
These products can then be further metabolized or incorporated into various lipid species.
Additionally, cetoleic acid has been shown to influence the enzymatic pathways responsible
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for the synthesis of long-chain polyunsaturated fatty acids from precursors like a-linolenic acid
(ALA).
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metabolic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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